Cas no 77278-75-2 (1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester)
77278-75-2 structure
Product Name:1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester
CAS No:77278-75-2
MF:C12H22N2O2
MW:226.315283298492
CID:562489
PubChem ID:11276205
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester
- 4-ALLYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 4-prop-2-enylpiperazine-1-carboxylate
- 1-Piperazinecarboxylicacid,4-(2-propenyl)-,1,1-dimethylethyl ester (9CI)
- AG-H-08867
- 1-Piperazinecarboxylicacid,4-(2-propen-1-yl)-,1,1-dimethylethyl ester
- AKOS017241220
- SCHEMBL7447764
- 1-(tert-Butoxycarbonyl)-4-allylpiperazine
- 77278-75-2
- DTXSID60460924
-
- Inchi: 1S/C12H22N2O2/c1-5-6-13-7-9-14(10-8-13)11(15)16-12(2,3)4/h5H,1,6-10H2,2-4H3
- InChI Key: PMOKFILPEDLZAP-UHFFFAOYSA-N
- SMILES: O(C(N1CCN(CC=C)CC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 226.16800
- Monoisotopic Mass: 226.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.78000
- LogP: 1.60090
1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
77278-75-2 (1-Piperazinecarboxylicacid, 4-(2-propen-1-yl)-, 1,1-dimethylethyl ester) Related Products
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